Cas no 1804226-50-3 (Ethyl 2-bromo-3-(3-methoxy-3-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-3-(3-methoxy-3-oxopropyl)phenylacetate
• CAS No: 1804226-50-3
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4970834
• Update Time: 2023-08-24

Ethyl 2-bromo-3-(3-methoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(3-methoxy-3-oxopropyl)phenylacetate

• Inchi： 1S/C14H17BrO4/c1-3-19-13(17)9-11-6-4-5-10(14(11)15)7-8-12(16)18-2/h4-6H,3,7-9H2,1-2H3
• InChI Key： CTKGOHOMJHUGJW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(=O)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6